molecular formula C16H24N6O B6772853 N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine

N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine

Cat. No.: B6772853
M. Wt: 316.40 g/mol
InChI Key: SYBLRIPBPRTCHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine is a complex organic compound that has garnered significant interest in the fields of chemistry and biology This compound is known for its unique structure, which includes a triazole ring, a morpholine ring, and a pyridine ring

Properties

IUPAC Name

N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N6O/c1-16(2,3)22-12-13(19-20-22)10-17-15-5-4-14(11-18-15)21-6-8-23-9-7-21/h4-5,11-12H,6-10H2,1-3H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SYBLRIPBPRTCHF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)N1C=C(N=N1)CNC2=NC=C(C=C2)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

    Formation of the Triazole Ring: The triazole ring is formed through a cycloaddition reaction between an azide and an alkyne.

    Attachment of the Morpholine Ring: The morpholine ring is introduced through a nucleophilic substitution reaction, where a suitable leaving group on the triazole intermediate is replaced by a morpholine moiety.

    Formation of the Pyridine Ring: The final step involves the formation of the pyridine ring, which can be achieved through various methods, including cyclization reactions or condensation reactions with appropriate precursors.

Industrial Production Methods

Industrial production of N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine may involve optimization of the above synthetic routes to enhance yield, purity, and cost-effectiveness. This often includes the use of automated reactors, high-throughput screening of reaction conditions, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

    Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the triazole, morpholine, or pyridine rings are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

    Substitution: Various nucleophiles or electrophiles in the presence of suitable catalysts or under specific pH conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce amine or alcohol derivatives

Scientific Research Applications

N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine has several scientific research applications, including:

Mechanism of Action

The mechanism of action of N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can coordinate with metal ions, enhancing the compound’s ability to act as a catalyst or inhibitor in various biochemical pathways. The morpholine and pyridine rings contribute to the compound’s binding affinity and specificity, allowing it to modulate the activity of its targets effectively .

Comparison with Similar Compounds

Similar Compounds

  • N-[(1-benzyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
  • N-[(1-methyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
  • N-[(1-ethyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine

Uniqueness

N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine is unique due to the presence of the tert-butyl group on the triazole ring, which imparts steric hindrance and influences the compound’s reactivity and binding properties. This structural feature distinguishes it from other similar compounds and contributes to its specific applications in catalysis, bioorthogonal chemistry, and drug development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.